Cas no 368873-75-0 (Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1))
Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1)
- 1-[bromo(difluoro)methyl]-N,N-dimethylpyridin-1-ium-4-amine,bromide
- LogP
- 1-[Bromo(difluoro)methyl]-4-(dimethylamino)pyridin-1-ium bromide
- 368873-75-0
- DTXSID70447004
- KSWNYCDTBNLSDL-UHFFFAOYSA-M
- N-BROMODIFLUOROMETHYL-4-DIMETHYLAMINOPYRIDINIUM BROMIDE
- AKOS040768879
- 1-(bromodifluoromethyl)-4-(dimethylamino)pyridin-1-ium bromide
- 1-(bromodifluoromethyl)-4-(dimethylamino)pyridinium bromide
- 1-[bromo(difluoro)methyl]-N,N-dimethylpyridin-1-ium-4-amine;bromide
- 1-Bromodifluoromethyl-4-dimethylamino-pyridinium bromide
- [1-[bromo(difluoro)methyl]-4-pyridylidene]-dimethyl-ammonium;bromide
- starbld0005497
-
- Inchi: 1S/C8H10BrF2N2.BrH/c1-12(2)7-3-5-13(6-4-7)8(9,10)11;/h3-6H,1-2H3;1H/q+1;/p-1
- InChI Key: KSWNYCDTBNLSDL-UHFFFAOYSA-M
- SMILES: BrC([N+]1C=CC(=CC=1)N(C)C)(F)F.[Br-]
Computed Properties
- Exact Mass: 319.8396
- Monoisotopic Mass: 329.91788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 7.1Ų
Experimental Properties
- PSA: 6.25
Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1815703-5g |
1-Bromodifluoromethyl-4-Dimethylamino-pyridinium bromide |
368873-75-0 | 98% | 5g |
¥6519.00 | 2024-05-16 |
Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1)
Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) (CAS No. 368873-75-0)
Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) (CAS No. 368873-75-0) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a bromodifluoromethyl pyridinium salt, has garnered attention due to its unique structural features and potential biological activities.
The molecular structure of this compound is characterized by a pyridinium ring substituted with a bromodifluoromethyl group and a methylammonium moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
Recent studies have highlighted the antimicrobial and antiviral properties of compounds containing bromodifluoromethyl groups. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that bromodifluoromethyl pyridinium salts exhibit potent activity against a range of bacterial strains, including multidrug-resistant pathogens. This finding underscores the potential of such compounds in addressing the growing challenge of antibiotic resistance.
In addition to their antimicrobial properties, these compounds have also shown promise in cancer research. A study in the European Journal of Medicinal Chemistry reported that certain bromodifluoromethyl pyridinium salts can induce apoptosis in cancer cells by disrupting key signaling pathways. This mechanism of action makes them attractive candidates for the development of novel anticancer agents.
The synthesis of Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) typically involves several steps, including the formation of the pyridinium ring and subsequent substitution with the bromodifluoromethyl group. Advanced synthetic methods, such as transition-metal-catalyzed reactions and electrophilic aromatic substitution, are often employed to achieve high yields and purity levels.
The pharmacokinetic properties of this compound are also an area of active research. Studies have shown that the presence of the bromodifluoromethyl group can significantly influence the compound's solubility, stability, and bioavailability. These properties are crucial for optimizing drug delivery and therapeutic efficacy.
In terms of toxicity, preliminary studies suggest that Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects.
The application of this compound extends beyond its direct therapeutic uses. It has also been explored as a lead compound for the design of more potent and selective derivatives. Computational methods, such as molecular docking and quantum mechanics calculations, are being used to identify structural modifications that could enhance its biological activity.
In conclusion, Methanaminium, N-[1-(bromodifluoromethyl)-4(1H)-pyridinylidene]-N-methyl-, bromide (1:1) (CAS No. 368873-75-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important focus for ongoing studies aimed at developing new therapeutic agents.
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